Cas no 56751-89-4 (Benzenesulfonamide, 2-(phenylamino)-N,N-diphenyl-)

Benzenesulfonamide, 2-(phenylamino)-N,N-diphenyl- structure
56751-89-4 structure
Product Name:Benzenesulfonamide, 2-(phenylamino)-N,N-diphenyl-
CAS No:56751-89-4
MF:C24H20N2O2S
MW:400.492804527283
CID:347955
PubChem ID:12317062
Update Time:2025-04-19

Benzenesulfonamide, 2-(phenylamino)-N,N-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, 2-(phenylamino)-N,N-diphenyl-
    • 2-anilino-N,N-diphenylbenzenesulfonamide
    • N,N-Diphenyl-2-(phenylamino)benzenesulfonamide
    • DTXSID30487800
    • 56751-89-4
    • Inchi: 1S/C24H20N2O2S/c27-29(28,24-19-11-10-18-23(24)25-20-12-4-1-5-13-20)26(21-14-6-2-7-15-21)22-16-8-3-9-17-22/h1-19,25H
    • InChI Key: DBSFFUKDCBFHAK-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CC=C1NC1C=CC=CC=1)(N(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 400.1247
  • Monoisotopic Mass: 400.12454906g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • PSA: 49.41
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